Cas no 135961-67-0 (D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI))

D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI) structure
135961-67-0 structure
Product name:D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI)
CAS No:135961-67-0
MF:C42H85NO8
MW:732.126214742661
CID:192189
PubChem ID:164389

D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI)
    • 1-stearyl-2-myristylglycerate-3-N-methylglucamine
    • 1-Deoxy-1-(methyl(3-(oxtadecyloxy)-1-oxo-2-(tetradecyloxy)propyl)amino)-D-glucitol
    • 1-deoxy-1-{methyl[3-(octadecyloxy)-2-(tetradecyloxy)propanoyl]amino}hexitol
    • D-Glucitol, 1-deoxy-1-(methyl(3-(oxtadecyloxy)-1-oxo-2-(tetradecyloxy)propyl)amino)-
    • SMGMG
    • N-methyl-3-octadecoxy-N-(2,3,4,5,6-pentahydroxyhexyl)-2-tetradecoxypropanamide
    • 135961-67-0
    • DTXSID80929189
    • Inchi: InChI=1S/C42H85NO8/c1-4-6-8-10-12-14-16-18-19-20-21-22-24-26-28-30-32-50-36-39(42(49)43(3)34-37(45)40(47)41(48)38(46)35-44)51-33-31-29-27-25-23-17-15-13-11-9-7-5-2/h37-41,44-48H,4-36H2,1-3H3
    • InChI Key: IBGVJRPCRNUFMG-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCOC(C(N(CC(C(C(C(CO)O)O)O)O)C)=O)COCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 731.62785
  • Monoisotopic Mass: 731.628
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 40
  • Complexity: 729
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140Ų
  • XLogP3: 11.8

Experimental Properties

  • Density: 1.005
  • Boiling Point: 819.5°Cat760mmHg
  • Flash Point: 449.4°C
  • Refractive Index: 1.492
  • PSA: 139.92

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